SB-616234-A

• Molecular Formula: C32H36ClN5O3
• Molecular Weight: 574.1 g/mol
• InChI: InChI=1S/C32H35N5O3.ClH/c1-19-14-26(31-34-22(4)40-35-31)10-11-27(19)23-6-8-24(9-7-23)32(38)37-13-12-25-15-30(39-5)29(16-28(25)37)36-17-20(2)33-21(3)18-36;/h6-11,14-16,20-21,33H,12-13,17-18H2,1-5H3;1H/t20-,21+
• InChIKey: VPWVEPYFVFBHQR-XKFLBXONSA-N

SB-616234-A: Selective 5-HT1B Receptor Antagonist

SB-616234-A (1-[6-(cis-3,5-dimethylpiperazin-1-yl)-2,3-dihydro-5-methoxyindol-1-yl]-1-[2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]methanone hydrochloride) is a novel, potent, and orally bioavailable 5-HT1B receptor antagonist developed through a targeted structure-activity relationship (SAR) program [1]. It exhibits high affinity for human 5-HT1B receptors (pKi 8.3 ± 0.2) and demonstrates over 100-fold selectivity over a broad panel of molecular targets, a profile intentionally engineered to dissect the specific role of terminal 5-HT1B autoreceptors from other serotonin receptor subtypes [2].

Target engagement 5-HT1B terminal autoreceptor pathway studies Reported >100-fold selectivity window over 5-HT1A

Assay format Oral in vivo dosing with central receptor occupancy readout Ex vivo binding and functional GTPγS assays

Functional profile Neutral antagonist – no confounding partial agonism Consistent across recombinant and native tissue systems

• [1] Smith, P. W., et al. (2006). Identification of a potent and selective 5-HT1B receptor antagonist. Bioorganic & Medicinal Chemistry Letters, 15(18), 4093-4096. View Source
• [2] Smith, P. W., Dawson, L. A., et al. (2006). SB-616234-A (...): A novel, potent and selective 5-HT1B receptor antagonist. Neuropharmacology, 50(8), 984-990. View Source

SB-616234-A: Advantage Over Non-Selective 5-HT1B Ligands

Procurement decisions cannot interchange SB-616234-A with earlier mixed 5-HT1A/1B/1D antagonists like SB-272183 due to a critical difference in selectivity [1]. While both compounds bind the 5-HT1B receptor with high affinity, the predecessor's potent activity at 5-HT1A and 5-HT1D receptors creates a confounding neurochemical signal, simultaneously activating inhibitory somatodendritic and terminal autoreceptors. The precise structural modification in SB-616234-A—a cis-2,6-dimethyl substitution on the piperazine ring—functionally silences 5-HT1A activity, enabling clean, mechanism-specific interrogation of the 5-HT1B terminal autoreceptor [2]. This distinction is not incremental but categorical, making it a non-substitutable tool for experiments where mechanistic clarity is paramount.

Target compound

SB-616234-A – selective 5-HT1B antagonist with cis-2,6-dimethylpiperazine motif

Closest substitute (not interchangeable)

SB-272183 – mixed 5-HT1A/1B/1D antagonist; equipotent activity across subtypes may confound autoreceptor interpretation

Simultaneous somatodendritic 5-HT1A activation masks terminal autoreceptor effects

• [1] Smith, P. W., et al. (2006). Identification of a potent and selective 5-HT1B receptor antagonist. Bioorganic & Medicinal Chemistry Letters, 15(18), 4093-4096. View Source
• [2] Smith, P. W., Dawson, L. A., et al. (2006). SB-616234-A (...): A novel, potent and selective 5-HT1B receptor antagonist. Neuropharmacology, 50(8), 984-990. View Source

SB-616234-A: Evidence vs. Closest Analogs

5-HT1A Selectivity Advantage Over SB-272183

SB-616234-A was derived from the mixed 5-HT1A/1B/1D antagonist SB-272183 to eliminate confounding 5-HT1A activity. While SB-272183 exhibits high affinity for the 5-HT1A receptor, SB-616234-A achieves a functional selectivity break, demonstrating over 100-fold selectivity for 5-HT1B over 5-HT1A [REFS-1, REFS-2].

5-HT1A Selectivity Break

Head-to-head

>100-fold selectivity for 5-HT1B over 5-HT1A SB-272183: roughly equipotent pKi 8.0–8.7 across 5-HT1A, 1B, 1D

Supports terminal autoreceptor-specific interrogation

Human recombinant receptors, CHO/HEK293; selectivity context may require native-tissue verification

Evidence Dimension	5-HT1A Receptor Binding Affinity Ratio
Target Compound Data	Selectivity relative to 5-HT1B (pKi = 8.3 ± 0.2) is >100-fold
Comparator Or Baseline	SB-272183 shows high affinity for human 5-HT1A, 5-HT1B, and 5-HT1D with pKi values of 8.0 ± 0.1, 8.1 ± 0.1, and 8.7 ± 0.1, respectively
Quantified Difference	Shift from roughly equipotent activity for three subtypes to high selectivity for one subtype (>100-fold window between 5-HT1B and other sites)
Conditions	Radioligand binding assays using human recombinant receptors expressed in CHO or HEK293 cells

Why This Matters

The elimination of 5-HT1A affinity prevents simultaneous activation of the somatodendritic autoreceptor, which would otherwise confound the interpretation of effects on serotonergic neurotransmission, making SB-616234-A the preferred tool for studying the exclusive role of terminal 5-HT1B autoreceptors.

• [1] Smith, P. W., et al. (2006). Identification of a potent and selective 5-HT1B receptor antagonist. Bioorganic & Medicinal Chemistry Letters, 15(18), 4093-4096. View Source
• [2] Wood, M. D., et al. (2001). SB-272183, a selective 5-HT(1A), 5-HT(1B) and 5-HT(1D) receptor antagonist in native tissue. British Journal of Pharmacology, 134(1), 225-234. View Source

Oral Bioavailability and Central 5-HT1B Occupancy

Unlike many early non-selective antagonists, SB-616234-A demonstrates robust oral bioavailability, a key translational advancement. A direct in vivo measure of its pharmacodynamic effect shows a clear dose-response relationship yielding an ED50 of 2.83 mg/kg p.o. for occupying central 5-HT1B receptors [1].

CNS Occupancy ED50

Cross-study

ED50 = 2.83 ± 0.39 mg/kg p.o. Ex vivo [3H]-GR125743 binding in rat striatum

Oral dose achieves central target engagement

Supports chronic oral study design; hypothermia reversal ED50 2.4 mg/kg

Evidence Dimension	In Vivo Oral Efficacy and Central Target Engagement
Target Compound Data	ED50 = 2.83 ± 0.39 mg/kg p.o. for ex vivo inhibition of [3H]-GR125743 binding to rat striatal 5-HT1B receptors
Comparator Or Baseline	Baseline control (vehicle-treated animals), represented as 0% occupancy
Quantified Difference	Achieves >50% central 5-HT1B receptor occupancy at an oral dose of less than 3 mg/kg
Conditions	Ex vivo radioligand binding assay in rat striatum following oral administration; reversal of SKF-99101H-induced hypothermia in guinea pigs (ED50 = 2.4 mg/kg p.o.).

Why This Matters

The demonstration of central target engagement after oral dosing at a low ED50 validates the compound's potential for chronic in vivo studies, differentiating it from antagonists that require direct CNS administration or that show poor bioavailability, thereby reducing animal usage and experimental variability.

• [1] Dawson, L. A., et al. (2006). Characterisation of the selective 5-HT1B receptor antagonist SB-616234-A... Neuropharmacology, 50(8), 975-983. View Source

Neutral Antagonism in Native Tissue

In functional [35S]-GTPγS binding assays using rat striatal membranes, which close mimics the natural environment, SB-616234-A acts as a high-affinity antagonist (apparent pKB 8.4 ± 0.5) and furnishes no evidence of agonist activity [1]. This neutral antagonist profile contrasts with certain other 5-HT1B ligands like GR-127935, which has been reported to exhibit partial agonist activity in some systems.

Neutral Antagonism

Cross-study

Apparent pKB = 8.4 ± 0.5, zero agonist activity GR-127935: reported partial agonist in some systems

Consistent functional readout without receptor activation

Rat striatal [35S]-GTPγS binding; native tissue confirmatory data

Evidence Dimension	Functional Antagonist Activity and Intrinsic Efficacy
Target Compound Data	Apparent pKB = 8.4 ± 0.5 with zero agonist activity in rat striatal [35S]-GTPγS binding
Comparator Or Baseline	GR-127935 has been documented as a partial agonist with varying intrinsic activity across different test systems
Quantified Difference	Null intrinsic efficacy (neutral antagonism) vs. partial agonism which can lead to context-dependent, opposing functional effects
Conditions	[35S]-GTPγS binding assay in rat striatal membranes, a 5-HT1B native tissue preparation

Why This Matters

A neutral antagonist avoids receptor activation under conditions of low receptor reserve, ensuring a consistent functional readout. This is a critical attribute for researchers investigating the consequences of 5-HT1B receptor blockade without the confounding influence of residual partial agonism.

• [1] Smith, P. W., Dawson, L. A., et al. (2006). SB-616234-A (...): A novel, potent and selective 5-HT1B receptor antagonist. Neuropharmacology, 50(8), 984-990. View Source

SB-616234-A: Research Applications

Terminal 5-HT1B Autoreceptor Studies

For researchers investigating the regulation of serotonin release in forebrain regions like the hippocampus or cortex, SB-616234-A is the superior choice over mixed 5-HT1A/B antagonists. Its >100-fold selectivity for 5-HT1B over 5-HT1A (see Evidence Item 1) permits the specific blockade of terminal autoreceptors without affecting somatodendritic 5-HT1A autoreceptors, which would otherwise confound interpretation of elevated extracellular serotonin levels measured via microdialysis REFS-1.

Chronic Oral Dosing in Depression Models

The confirmed oral bioavailability and dose-dependent central receptor occupancy of SB-616234-A (ED50 = 2.83 mg/kg p.o.) make it a first-line candidate for chronic administration studies in rodent models of affective disorders REFS-1. Its ability to occupy central 5-HT1B receptors following oral dosing, without tachyphylaxis from residual agonism, provides a reliable, translational pharmacokinetic/pharmacodynamic profile for evaluating the therapeutic hypothesis of 5-HT1B autoreceptor blockade in depression and anxiety.

Reference Standard for 5-HT1B Antagonist Development

In medicinal chemistry programs aiming to develop new selective 5-HT1B antagonists, SB-616234-A serves as a benchmark 'goldilocks' tool due to its clean functional antagonism (apparent pKB 8.4, neutral antagonist profile) and the well-defined chemical scaffold responsible for its selectivity REFS-1, REFS-2. SAR studies demonstrate that its structural features—specifically the cis-2,6-dimethylpiperazine moiety—define the selectivity window, making it an indispensable comparator for profiling new chemical entities.

Native Tissue Validation of Recombinant Data

For pharmacologists requiring a reliable 5-HT1B antagonist for studies on native tissues, SB-616234-A's high affinity in rat and guinea pig striatal membranes (pKi 9.2 ± 0.1) and its functional antagonist profile in identical preparations (apparent pKB 8.4) provide a verified, translationally relevant tool REFS-2. Its performance in native tissue is consistent with its recombinant profile, offering high assay confidence when bridging data from simplified cellular models to more complex physiological systems.

Application

Selection Property

Validation Focus

Terminal autoreceptor microdialysis studies

5-HT1B-selectivity window (vs. 5-HT1A)

Verify somatodendritic contribution exclusion in target brain region

Rodent affective disorder research models

Oral bioavailability and dose-dependent CNS occupancy

Confirm exposure and target engagement at selected chronic dose

Medicinal chemistry comparator profiling

Clean neutral antagonist with defined SAR scaffold

Bench selectivity and functional antagonism against new chemical entities

Native tissue functional pharmacology

High affinity in striatal membranes, consistent recombinant vs. native pKB

Bridge simplified cellular models to physiological preparations

• [1] Dawson, L. A., et al. (2006). Characterisation of the selective 5-HT1B receptor antagonist SB-616234-A... Neuropharmacology, 50(8), 975-983. View Source
• [2] Smith, P. W., Dawson, L. A., et al. (2006). SB-616234-A (...): A novel, potent and selective 5-HT1B receptor antagonist. Neuropharmacology, 50(8), 984-990. View Source